Cas no 320727-36-4 (-alpha-Methyl-(3-benzyloxy)benzyl alcohol)

α-Methyl-(3-benzyloxy)benzyl alcohol is a chiral benzylic alcohol derivative characterized by its benzyl-protected hydroxyl group and α-methyl substitution. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the benzyloxy group, enhance solubility in organic solvents, facilitating further functionalization. The α-methyl group introduces steric and electronic effects, influencing reactivity in asymmetric synthesis. The compound is typically handled under inert conditions due to its alcohol functionality. It is valued for its role in constructing complex molecular frameworks, making it useful in medicinal chemistry and material science applications.
-alpha-Methyl-(3-benzyloxy)benzyl alcohol structure
320727-36-4 structure
Product Name:-alpha-Methyl-(3-benzyloxy)benzyl alcohol
CAS No:320727-36-4
MF:C15H16O2
MW:228.286344528198
MDL:MFCD03844631
CID:301293
PubChem ID:24720897
Update Time:2025-06-07

-alpha-Methyl-(3-benzyloxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-methyl-3-(phenylmethoxy)-
    • 1-(3-(benzyloxy)phenyl)ethanol
    • 1-(3-phenylmethoxyphenyl)ethanol
    • alpha-Methyl-(3-benzyloxy)benzyl alcohol
    • α-Methyl-(3-benzyloxy)benzyl alcohol
    • 1-(3'-benzyloxyphenyl)ethanol
    • A00113
    • CTK8E7211
    • EN300-296360
    • MFCD03844631
    • 1-(3-(Benzyloxy)phenyl)ethan-1-ol
    • DTXSID70640997
    • FT-0736256
    • AKOS009534593
    • CS-0274785
    • 1-[3-(benzyloxy)phenyl]ethan-1-ol
    • 320727-36-4
    • ALPHA-METHYL-(3-BENZYLOXY)BENZYLALCOHOL
    • SCHEMBL12221485
    • 1-[3-(BENZYLOXY)PHENYL]ETHANOL
    • DA-06917
    • G69242
    • -alpha-Methyl-(3-benzyloxy)benzyl alcohol
    • MDL: MFCD03844631
    • Inchi: 1S/C15H16O2/c1-12(16)14-8-5-9-15(10-14)17-11-13-6-3-2-4-7-13/h2-10,12,16H,11H2,1H3
    • InChI Key: TZTSJUPGQORXJB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(C)O

Computed Properties

  • Exact Mass: 228.11500
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 371.4±30.0 °C at 760 mmHg
  • Flash Point: 164.7±18.8 °C
  • Refractive Index: 1.582
  • PSA: 29.46000
  • LogP: 3.31890
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

-alpha-Methyl-(3-benzyloxy)benzyl alcohol Security Information

-alpha-Methyl-(3-benzyloxy)benzyl alcohol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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-alpha-Methyl-(3-benzyloxy)benzyl alcohol Production Method

-alpha-Methyl-(3-benzyloxy)benzyl alcohol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:320727-36-4)-alpha-Methyl-(3-benzyloxy)benzyl alcohol
Order Number:A1181271
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:46
Price ($):412.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:320727-36-4)-alpha-Methyl-(3-benzyloxy)benzyl alcohol
A1181271
Purity:99%
Quantity:5g
Price ($):412.0
Email